Cas no 477849-01-7 (3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid)

• Product Name: 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid
• CAS No: 477849-01-7
• MDL: MFCD02571871
• CID: 3028458
• PubChem ID: 2766035
• Update Time: 2025-11-02

3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-([(BENZYLOXY)CARBONYL]AMINO)-3-(4-BROMOPHENYL)PROPANOIC ACID
• RARECHEM AL CF 0190
• 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid

• MDL： MFCD02571871

Additional information on 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid

Comprehensive Guide to 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid (CAS No. 477849-01-7)

3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid (CAS No. 477849-01-7) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as 3-BCPA, features a unique molecular structure combining a benzyloxycarbonyl (Cbz) protecting group and a 4-bromophenyl moiety, making it valuable for peptide synthesis and drug development.

The growing interest in 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid is driven by its applications in medicinal chemistry and bioconjugation. Researchers frequently search for "CAS 477849-01-7 uses" or "3-BCPA synthesis methods," highlighting its relevance in modern scientific inquiries. Its structural versatility allows it to serve as a key intermediate in the development of novel therapeutic agents.

From a chemical perspective, 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid exhibits notable stability under standard laboratory conditions. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, a feature highly sought after in organocatalysis and polymer chemistry. Recent studies have explored its potential in targeted drug delivery systems, aligning with the trending focus on precision medicine.

The synthesis of 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid typically involves multi-step organic reactions, including amide bond formation and carboxylate activation. Laboratories often optimize protocols to improve yield and purity, addressing common queries like "how to purify 3-BCPA" or "best solvents for 477849-01-7." These optimization strategies are critical for industrial-scale production.

In the pharmaceutical industry, CAS 477849-01-7 is gaining attention for its role in designing enzyme inhibitors and receptor modulators. Its 4-bromophenyl group facilitates interactions with biological targets, making it a candidate for cancer research and neurodegenerative disease studies. This aligns with the increasing demand for innovative small-molecule therapeutics.

Market trends indicate a rising demand for 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid, particularly in regions with robust biotech and pharmaceutical R&D sectors. Suppliers often highlight its availability as a high-purity reference standard, catering to quality control needs. Researchers also inquire about "alternative to 3-BCPA" or "derivatives of 477849-01-7," reflecting its adaptability in diverse applications.

Environmental and safety considerations for handling 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid adhere to standard laboratory practices. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during synthesis or handling. This aligns with the broader industry shift toward green chemistry and sustainable practices.

Future research on CAS 477849-01-7 may explore its potential in biodegradable materials and advanced drug formulations. As the scientific community continues to investigate its properties, 3-{(Benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoic acid is poised to remain a compound of significant interest in both academic and industrial settings.